N-(2-methoxy-5-methylphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-1-[(2-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C22H22N2O3/c1-15-10-11-20(27-3)19(13-15)23-21(25)18-9-6-12-24(22(18)26)14-17-8-5-4-7-16(17)2/h4-13H,14H2,1-3H3,(H,23,25)
• InChI Key: SGUWIOCXIKZOQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3C
• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol

Description

N-(2-methoxy-5-methylphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H22N2O3 and its molecular weight is 362.429. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Compounds with structural similarities, such as 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, have been synthesized and characterized, demonstrating the potential for various chemical modifications and analyses to explore their properties and reactivity (Ashraf S. Hassan, T. Hafez, & Souad A. Osman, 2014).

Biological Activities

• Novel benzodifuranyl derivatives, including carboxamides, have been synthesized and evaluated for their anti-inflammatory and analgesic properties, illustrating the potential therapeutic applications of such compounds (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020).
• Met kinase inhibitors, another category of 2-oxo-1,2-dihydropyridine-3-carboxamides, have shown promising results in preclinical cancer models, underscoring the significance of these compounds in the development of new anticancer therapies (Gretchen M. Schroeder et al., 2009).

Molecular and Structural Analysis

• The crystal structure and conformation of solvated pyrrolidine-2-carboxamides have been studied, providing insights into the molecular geometry and potential interactions relevant to drug design and material science (Surajit Banerjee et al., 2002).

Catalytic and Synthetic Applications

• Research on the synthesis of dihydropyrimidine derivatives highlights the versatility of pyrimidine-based structures in chemical synthesis and their potential in the development of new chemical entities with varied biological activities (J. Lalpara et al., 2021).